Cas no 103562-39-6 (Oxazole,2-[1-(3,5-dimethylphenyl)-2-naphthalenyl]-4,5-dihydro-4,4-dimethyl-)

• Product Name: Oxazole,2-[1-(3,5-dimethylphenyl)-2-naphthalenyl]-4,5-dihydro-4,4-dimethyl-
• CAS No: 103562-39-6
• MF: C₂₃H₂₃NO
• MW: 329.434826135635
• CID: 125730
• PubChem ID: 3718820
• Update Time: 2025-04-18

Oxazole,2-[1-(3,5-dimethylphenyl)-2-naphthalenyl]-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole,2-[1-(3,5-dimethylphenyl)-2-naphthalenyl]-4,5-dihydro-4,4-dimethyl-
• 2-[1-(3,5-Dimethylphenyl)-2-naphthyl]-4,5-dihydro-4,4-dimethyloxazole
• 2-(1-(3,5-DIMETHYLPHENYL)-2-NAPHTHYL)-4,5-DIHYDRO-4,4-DIMETHYLOXAZOLE, 95
• 2-[1-(3,5-dimethylphenyl)naphthalen-2-yl]-4,4-dimethyl-5H-1,3-oxazole
• 2-(1-(3,5-dimethylphenyl)-2-naphthyl)-4,5-dihydro
• 2-[1-(3,5-dimethylphenyl)-2-naphthyl]-4,5-dihydro-4,4-dime
• SCHEMBL10561744
• AKOS024370964
• 103562-39-6
• DTXSID40395467

• Inchi： 1S/C23H23NO/c1-15-11-16(2)13-18(12-15)21-19-8-6-5-7-17(19)9-10-20(21)22-24-23(3,4)14-25-22/h5-13H,14H2,1-4H3
• InChI Key： GCDYLOAUWQTSFQ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C3C=CC=CC3=C2C2C=C(C)C=C(C)C=2)=NC(C)(C)C1

Computed Properties

• Exact Mass: 329.17809
• Monoisotopic Mass: 329.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Melting Point: 98-100 °C(lit.)
• PSA: 21.59
• LogP: 5.11460

Oxazole,2-[1-(3,5-dimethylphenyl)-2-naphthalenyl]-4,5-dihydro-4,4-dimethyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36